Cas no 1558-60-7 ((5S)-5-Methyl-2-Pyrrolidinone)

• Product Name: (5S)-5-Methyl-2-Pyrrolidinone
• CAS No: 1558-60-7
• MF: C₅H₉NO
• MW: 99.131
• MDL: MFCD19216982
• CID: 1331515
• PubChem ID: 7458701
• Update Time: 2025-11-02

(5S)-5-Methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-methyl-, (5S)-
• (5S)-5-methylpyrrolidin-2-one
• (S)-5-Methylpyrrolidin-2-one
• (5S)-5-Methyl-2-pyrrolidone
• (5S)-5-Methyl-2-Pyrrolidinone
• EN300-2975488
• AS-61560
• MFCD19216982
• CS-0046594
• P20895
• 1558-60-7
• (R,S)-5-Methyl-pyrrolidin-2-one
• DTXSID40428668
• AKOS037645584

• MDL： MFCD19216982
• Inchi： 1S/C5H9NO/c1-4-2-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： YVIVRJLWYJGJTJ-BYPYZUCNSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])N1[H]

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (5S)-5-Methyl-2-Pyrrolidinone

Exploring the Versatile Applications of (5S)-5-Methyl-2-Pyrrolidinone (CAS No. 1558-60-7) in Modern Chemistry

(5S)-5-Methyl-2-Pyrrolidinone (CAS No. 1558-60-7) is a chiral lactam compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural properties and versatile applications. This compound, often referred to as 5S-5-Methylpyrrolidin-2-one, serves as a key intermediate in the synthesis of various bioactive molecules, making it a valuable asset in drug discovery and development.

The chiral nature of (5S)-5-Methyl-2-Pyrrolidinone plays a crucial role in its utility, particularly in the production of enantiomerically pure pharmaceuticals. Researchers and chemists frequently search for high-purity (5S)-5-Methyl-2-Pyrrolidinone to ensure the efficacy and safety of their synthetic pathways. Its CAS number 1558-60-7 is often used in scientific databases and procurement systems to identify this specific enantiomer, distinguishing it from other stereoisomers.

One of the most notable applications of (5S)-5-Methyl-2-Pyrrolidinone is in the synthesis of N-methyl-2-pyrrolidone (NMP) derivatives, which are widely used as solvents and reaction media in organic chemistry. Given the growing demand for green chemistry and sustainable solvents, this compound has become a topic of interest for researchers exploring eco-friendly alternatives. Its biodegradability and low toxicity profile make it a promising candidate for replacing traditional solvents in industrial processes.

In the pharmaceutical sector, (5S)-5-Methyl-2-Pyrrolidinone is frequently employed as a building block for active pharmaceutical ingredients (APIs). Its incorporation into drug molecules can enhance their pharmacokinetic properties, such as solubility and bioavailability. Recent studies have highlighted its role in the development of CNS-targeting drugs, addressing the rising global demand for treatments related to neurological disorders. This aligns with the increasing focus on mental health therapeutics, a hot topic in medical research today.

The compound's stereochemical purity is another critical factor driving its demand. Laboratories and manufacturers often seek enantiomerically pure (5S)-5-Methyl-2-Pyrrolidinone to avoid unwanted side reactions or byproducts in synthetic routes. Advanced analytical techniques, such as chiral HPLC and polarimetry, are commonly used to verify its optical purity, ensuring compliance with stringent regulatory standards in the pharmaceutical industry.

Beyond pharmaceuticals, (5S)-5-Methyl-2-Pyrrolidinone finds applications in agrochemicals and specialty chemicals. Its structural motif is present in several herbicides and fungicides, contributing to the development of more effective crop protection agents. With the global push toward sustainable agriculture, researchers are exploring how this compound can be optimized for environmentally friendly pest control solutions.

From a market perspective, the demand for (5S)-5-Methyl-2-Pyrrolidinone is expected to grow steadily, driven by its expanding applications in life sciences and material science. Suppliers and distributors often highlight its CAS No. 1558-60-7 in product listings to cater to researchers and industrial buyers searching for this specific compound. The rise of custom synthesis services has further amplified its accessibility, allowing tailored solutions for niche applications.

In conclusion, (5S)-5-Methyl-2-Pyrrolidinone (CAS No. 1558-60-7) stands out as a multifunctional chiral compound with broad utility across multiple industries. Its role in pharmaceutical synthesis, green chemistry, and agrochemical innovation underscores its importance in modern scientific research. As industries continue to prioritize sustainability and efficiency, this compound is poised to remain a key player in the evolving landscape of chemical applications.